Cas no 1783711-17-0 (4-(2,3-dimethoxyphenyl)methylpiperidine)

• Product Name: 4-(2,3-dimethoxyphenyl)methylpiperidine
• CAS No: 1783711-17-0
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6062113
• PubChem ID: 70972068
• Update Time: 2025-05-24

4-(2,3-dimethoxyphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dimethoxyphenyl)methylpiperidine
• SCHEMBL13701328
• 1783711-17-0
• EN300-1817031
• 4-[(2,3-dimethoxyphenyl)methyl]piperidine

• Inchi： 1S/C14H21NO2/c1-16-13-5-3-4-12(14(13)17-2)10-11-6-8-15-9-7-11/h3-5,11,15H,6-10H2,1-2H3
• InChI Key： UKDHQWNNHRHYLB-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1CC1CCNCC1)OC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-(2,3-dimethoxyphenyl)methylpiperidine

4-(2,3-Dimethoxyphenyl)methylpiperidine (CAS No. 1783711-17-0): A Comprehensive Overview

4-(2,3-Dimethoxyphenyl)methylpiperidine, also known by its CAS registry number 1783711-17-0, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and material science. The structure of 4-(2,3-dimethoxyphenyl)methylpiperidine consists of a piperidine ring substituted with a methoxyphenyl group at the 4-position, making it a unique member of the piperidine family.

The synthesis of 4-(2,3-dimethoxyphenyl)methylpiperidine involves a series of carefully designed chemical reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving both yield and purity. For instance, a study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to streamline the formation of this compound. The reaction conditions were optimized to minimize side reactions and maximize selectivity, which is crucial for its application in bioactive compound libraries.

One of the most intriguing aspects of 4-(2,3-dimethoxyphenyl)methylpiperidine is its pharmacological profile. Preclinical studies have demonstrated that this compound exhibits potent activity against various targets, including kinase enzymes and G-protein coupled receptors (GPCRs). A recent study conducted by researchers at the University of California revealed that 4-(2,3-dimethoxyphenyl)methylpiperidine acts as a selective antagonist for the cannabinoid receptor type 2 (CB2), making it a promising candidate for treating inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, 4-(2,3-dimethoxyphenyl)methylpiperidine has shown potential in materials science. Its rigid structure and unique electronic properties make it an ideal candidate for use in organic electronics. A research team from Tokyo Institute of Technology recently explored its application as a component in organic light-emitting diodes (OLEDs). Their findings indicated that incorporating 4-(2,3-dimethoxyphenyl)methylpiperidine into OLEDs significantly enhances device efficiency and stability.

The growing interest in 4-(2,3-dimethoxyphenyl)methylpiperidine has also led to its inclusion in various high-throughput screening campaigns aimed at discovering novel therapeutic agents. Its ability to modulate multiple biological targets makes it a versatile tool for drug discovery. Furthermore, recent computational studies have utilized machine learning algorithms to predict its binding affinities to various protein targets, providing valuable insights into its potential therapeutic applications.

In conclusion, 4-(2,3-dimethoxyphenyl)methylpiperidine (CAS No. 1783711-17-0) is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic and analytical techniques, positions it as a key player in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to make substantial contributions to the fields of medicine and materials science.